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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicrotophos is an organophosphate insecticide characterized by its systemic and contact

activity against a wide range of agricultural pests. Understanding its behavior in the

environment is paramount for assessing its potential ecological impact and for the development

of safer alternatives. This technical guide provides an in-depth analysis of the environmental

fate and transport mechanisms of dicrotophos, compiling quantitative data, detailing

experimental protocols, and visualizing key pathways to support research and development

efforts in this field.

Data Summary
The environmental persistence and mobility of dicrotophos are governed by a combination of

its physicochemical properties and its susceptibility to various degradation processes. The

following tables summarize key quantitative data related to its environmental fate.

Table 1: Physicochemical Properties of Dicrotophos
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Property Value Temperature (°C) Reference(s)

Molecular Weight 237.21 g/mol N/A [1]

Water Solubility Miscible 20 [2]

Vapor Pressure

9.3 mPa (technical) 1

x 10⁻⁴ mmHg

(technical) 6.98 x 10⁻⁵

mmHg (pure) 1.6 x

10⁻⁴ mmHg

20 20 20 25 [1][2]

Henry's Law Constant
5.03 x 10⁻¹¹

atm·m³/mol
25 [3]

Log Octanol-Water

Partition Coefficient

(Log P)

-0.5 20 [2]

Table 2: Degradation of Dicrotophos in Soil
Condition Half-life (DT₅₀) Soil Type Reference(s)

Aerobic 3 days Hanford Sandy Loam [1]

Anaerobic 7 days Hanford Sandy Loam [4]

Table 3: Hydrolysis of Dicrotophos in Water
pH Half-life (DT₅₀) Temperature (°C) Reference(s)

5 117 days 25 [1]

7 72 days 25 [1]

9 28 days 25 [1]

1.1 100 days 38 [1]

9.1 50 days 38 [1]

Table 4: Soil Adsorption of Dicrotophos
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Soil Type Koc (mL/g) Classification Reference(s)

Various 16 - 188
Very High to Moderate

Mobility
[3]

Environmental Fate and Transport Mechanisms
The environmental behavior of dicrotophos is a complex interplay of degradation and

transport processes.

Degradation Pathways
Dicrotophos degradation occurs primarily through hydrolysis and microbial metabolism.

Photolysis is not considered a significant degradation pathway[1].

Hydrolysis: The breakdown of dicrotophos in water is pH-dependent, with faster degradation

occurring under alkaline conditions[1]. The primary hydrolytic degradation products are N,N-

Dimethylacetoacetamide and O-desmethyldicrotophos[1].

Microbial Degradation: In soil, dicrotophos is rapidly degraded under both aerobic and

anaerobic conditions[1]. The primary mechanism is microbial metabolism, where

microorganisms utilize the compound as a source of carbon and phosphorus.

Organophosphate hydrolases (OPH), also known as phosphotriesterases, play a crucial role in

the initial step of degradation by cleaving the phosphate ester bond[1][5]. This enzymatic

hydrolysis is a key detoxification step[1][5]. Subsequent reactions involve the conversion of the

dimethylamino group to an N-oxide, which is then further degraded through demethylation and

hydrolysis[1]. The major soil metabolite identified is N,N-dimethylbutyramide[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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